Cas no 61888-95-7 (3-tert-butylcyclopentan-1-amine)

3-tert-butylcyclopentan-1-amine structure
61888-95-7 structure
Product Name:3-tert-butylcyclopentan-1-amine
CAS No:61888-95-7
MF:C9H19N
MW:141.2538626194
MDL:MFCD19211742
CID:463731
PubChem ID:20792981
Update Time:2025-04-19

3-tert-butylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanamine, 3-(1,1-dimethylethyl)-
    • 3-tert-butylcyclopentan-1-amine
    • 3-tert-Butyl-cyclopentylamine
    • AKOS006362647
    • 61888-95-7
    • 3-(tert-butyl)cyclopentanamine
    • CS-0244988
    • EN300-297837
    • Z1203638087
    • SCHEMBL8697641
    • DTXSID60609836
    • MDL: MFCD19211742
    • Inchi: 1S/C9H19N/c1-9(2,3)7-4-5-8(10)6-7/h7-8H,4-6,10H2,1-3H3
    • InChI Key: FTNCLUXXFWNCTL-UHFFFAOYSA-N
    • SMILES: NC1CCC(C1)C(C)(C)C

Computed Properties

  • Exact Mass: 141.15187
  • Monoisotopic Mass: 141.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-tert-butylcyclopentan-1-amine Pricemore >>

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